![molecular formula C16H23BrN2O B248121 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide](/img/structure/B248121.png)
3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide, also known as AZP-531, is a synthetic compound that has been studied for its potential therapeutic effects on various metabolic disorders.
Mechanism of Action
3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide works by targeting the ghrelin receptor, which is involved in regulating appetite, energy balance, and glucose metabolism. By activating the ghrelin receptor, 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide increases the production of growth hormone, which in turn promotes the breakdown of fat and improves insulin sensitivity.
Biochemical and Physiological Effects:
In preclinical studies, 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide has been shown to improve glucose tolerance, reduce insulin resistance, and decrease body weight and fat mass. It has also been shown to reduce liver fat accumulation and improve liver function in animal models of NAFLD.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide in lab experiments is its specificity for the ghrelin receptor, which allows for targeted modulation of the ghrelin signaling pathway. However, one limitation is the lack of clinical data on the safety and efficacy of 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide in humans, which may limit its translational potential.
Future Directions
For 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide research include conducting clinical trials to evaluate its safety and efficacy in humans, exploring its potential therapeutic effects on other metabolic disorders, and investigating its mechanism of action in more detail. Additionally, further studies are needed to determine the optimal dosing and administration of 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide for therapeutic use.
Synthesis Methods
3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide is synthesized through a multi-step process that involves the reaction of 3-aminocaproic acid with 4-bromo-3-methylbenzoyl chloride, followed by the addition of isobutyryl chloride and triethylamine. The resulting product is purified through column chromatography to obtain 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide in its final form.
Scientific Research Applications
3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide has been studied for its potential therapeutic effects on various metabolic disorders, including obesity, type 2 diabetes, and nonalcoholic fatty liver disease (NAFLD). In preclinical studies, 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide has been shown to improve insulin sensitivity, reduce body weight, and decrease liver fat accumulation.
properties
Product Name |
3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide |
---|---|
Molecular Formula |
C16H23BrN2O |
Molecular Weight |
339.27 g/mol |
IUPAC Name |
3-(azepan-1-yl)-N-(4-bromo-3-methylphenyl)propanamide |
InChI |
InChI=1S/C16H23BrN2O/c1-13-12-14(6-7-15(13)17)18-16(20)8-11-19-9-4-2-3-5-10-19/h6-7,12H,2-5,8-11H2,1H3,(H,18,20) |
InChI Key |
XVQRNGIMMISOSA-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)NC(=O)CCN2CCCCCC2)Br |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CCN2CCCCCC2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.